Cas no 68050-93-1 (3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-)

• Product Name: 3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-
• CAS No: 68050-93-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 393788
• PubChem ID: 12459270
• Update Time: 2025-04-19

3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.4.1]undeca-1,3,5,7,9-pentaene, 4-ethoxy-
• 3-ethoxy-4-azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene
• DTXSID10499108
• 4-Ethoxy-3-azabicyclo[4.4.1]undeca-1(10),2,4,6,8-pentaene
• 68050-93-1

• Inchi： 1S/C12H13NO/c1-2-14-12-8-10-5-3-4-6-11(7-10)9-13-12/h3-6,8-9H,2,7H2,1H3
• InChI Key： XYLPMUPZXYFPKO-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC2=CC=CC=C(C=N1)C2

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 21.59